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Compound of Interest

Compound Name:
5-Bromo-2-methoxyphenylboronic

acid

Cat. No.: B1275055 Get Quote

CAS Number: 89694-45-1

This in-depth technical guide provides essential information on 5-Bromo-2-
methoxyphenylboronic acid, a key building block in modern organic synthesis. Tailored for

researchers, scientists, and drug development professionals, this document details the

compound's chemical properties, experimental protocols for its application, and its significance

in synthetic chemistry, particularly in the formation of carbon-carbon bonds through Suzuki-

Miyaura cross-coupling reactions.

Core Chemical and Physical Data
5-Bromo-2-methoxyphenylboronic acid is an organoboron compound that is typically a white

to light yellow crystalline powder.[1] Its structure, featuring a bromine atom and a methoxy

group on the phenyl ring, makes it a versatile reagent in a variety of chemical transformations.
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Property Value Reference

Molecular Formula C₇H₈BBrO₃ [1][2]

Molecular Weight 230.85 g/mol [1]

Melting Point 130-135 °C (lit.) [3][4]

Boiling Point 378 °C (Predicted) [3]

Appearance
White to light yellow crystalline

powder
[1]

Solubility
Soluble in polar organic

solvents
[2]

Purity ≥95% to >98.0% (HPLC) [1][4]

Spectroscopic Data (Predicted)
While experimental spectra for 5-Bromo-2-methoxyphenylboronic acid are not readily

available in public databases, the following data is predicted based on the analysis of

structurally similar compounds.

¹H NMR (400 MHz, CDCl₃):

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.6 d 1H Ar-H

~7.0 dd 1H Ar-H

~6.8 d 1H Ar-H

~5.5 (broad s) s 2H B(OH)₂

~3.9 s 3H -OCH₃

¹³C NMR (100 MHz, CDCl₃):
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Chemical Shift (ppm) Assignment

~160 C-O

~138 C-H

~135 C-H

~120 (broad) C-B

~115 C-Br

~112 C-H

~56 -OCH₃

Infrared (IR) Spectroscopy:

Wavenumber (cm⁻¹) Functional Group Assignment

~3300 (broad) O-H stretch (boronic acid)

~3000 C-H stretch (aromatic)

~2950, 2850 C-H stretch (methyl)

~1600, 1480 C=C stretch (aromatic ring)

~1350 B-O stretch

~1250 C-O stretch (aryl ether)

~1050 C-Br stretch

Experimental Protocols
The primary application of 5-Bromo-2-methoxyphenylboronic acid is in Suzuki-Miyaura

cross-coupling reactions to form biaryl compounds, which are important scaffolds in

pharmaceuticals and advanced materials.[1][5]
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General Protocol for Suzuki-Miyaura Cross-Coupling
Reaction
This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of 5-
Bromo-2-methoxyphenylboronic acid with an aryl halide.

Materials:

5-Bromo-2-methoxyphenylboronic acid

Aryl halide (e.g., 1-iodo-4-nitrobenzene)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃))

Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, or a mixture with water and/or ethanol)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Silica gel for column chromatography

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add the aryl halide (1.0 eq), 5-Bromo-2-methoxyphenylboronic acid (1.2

eq), and the base (2.0-2.5 eq).

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this

cycle three times.
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Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent.

Sparge the resulting mixture with the inert gas for 10-15 minutes. Following this, add the

palladium catalyst (0.05-0.1 eq).

Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir

vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent such as ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure. The crude product can then be purified by

silica gel column chromatography.

Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Safety and Handling
5-Bromo-2-methoxyphenylboronic acid is classified as an irritant. It can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Use a dust mask or work in a well-ventilated area to avoid inhalation of the powder.

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.
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Personal Protective Equipment Handling Procedures Storage Conditions

Gloves Eyeshields LabCoat Dust Mask (N95) Work in Well-Ventilated Area Wash Hands After Handling Store in a Cool, Dry Place

Well-Ventilated Area

Away from Incompatible Materials

5-Bromo-2-methoxyphenylboronic acid

Click to download full resolution via product page

Key safety precautions for handling 5-Bromo-2-methoxyphenylboronic acid.

Applications in Drug Development and Materials
Science
The ability of 5-Bromo-2-methoxyphenylboronic acid to participate in the facile construction

of complex molecular architectures makes it a valuable intermediate in several areas of

research and development:

Pharmaceuticals: The biaryl motif generated from Suzuki-Miyaura coupling is a common

feature in many biologically active compounds. This reagent allows for the introduction of the

5-bromo-2-methoxyphenyl moiety, which can be further functionalized, to explore structure-

activity relationships in drug discovery programs.

Materials Science: The synthesis of conjugated organic molecules for applications in

electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics

(OPVs), often relies on cross-coupling reactions. 5-Bromo-2-methoxyphenylboronic acid
can be used to create novel materials with tailored electronic and photophysical properties.
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In conclusion, 5-Bromo-2-methoxyphenylboronic acid is a versatile and important reagent

for synthetic chemists. Its utility in Suzuki-Miyaura cross-coupling reactions, coupled with its

relatively stable nature, ensures its continued use in the synthesis of complex molecules for a

wide range of applications. Proper handling and adherence to safety protocols are essential

when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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